Cas no 391649-81-3 ((2E)-4,4-Dimethyl-2-[(3-nitrophenyl)methylidene]-3-oxopentanenitrile)

• Product Name: (2E)-4,4-Dimethyl-2-[(3-nitrophenyl)methylidene]-3-oxopentanenitrile
• CAS No: 391649-81-3
• MF: C₁₄H₁₄N₂O₃
• MW: 258.272563457489
• MDL: MFCD00245458
• CID: 4713784
• Update Time: 2025-10-31

(2E)-4,4-Dimethyl-2-[(3-nitrophenyl)methylidene]-3-oxopentanenitrile Chemical and Physical Properties

Names and Identifiers

• (2E)-4,4-dimethyl-2-[(3-nitrophenyl)methylidene]-3-oxopentanenitrile
• SBB062127
• (2E)-2-(2,2-dimethylpropanoyl)-3-(3-nitrophenyl)prop-2-enenitrile
• (2E)-4,4-Dimethyl-2-[(3-nitrophenyl)methylidene]-3-oxopentanenitrile

• MDL： MFCD00245458
• Inchi： 1S/C14H14N2O3/c1-14(2,3)13(17)11(9-15)7-10-5-4-6-12(8-10)16(18)19/h4-8H,1-3H3/b11-7+
• InChI Key： ZUXVIFYCMLLURE-YRNVUSSQSA-N
• SMILES： O=C(/C(/C#N)=C/C1C=CC=C(C=1)[N+](=O)[O-])C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 446
• Topological Polar Surface Area: 86.7

Additional information on (2E)-4,4-Dimethyl-2-[(3-nitrophenyl)methylidene]-3-oxopentanenitrile

(2E)-4,4-Dimethyl-2-[(3-nitrophenyl)methylidene]-3-oxopentanenitrile: A Comprehensive Overview

The compound (2E)-4,4-Dimethyl-2-[(3-nitrophenyl)methylidene]-3-oxopentanenitrile with CAS No 391649-81-3 is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structural features and potential applications in various industries. In this article, we will delve into its chemical properties, synthesis methods, and recent advancements in its utilization.

Chemical Structure and Properties

The molecular structure of (2E)-4,4-Dimethyl-2-[(3-nitrophenyl)methylidene]-3-oxopentanenitrile is characterized by a conjugated system that includes a nitrile group, a ketone group, and a nitrophenyl substituent. The (E) configuration of the double bond suggests a trans arrangement of substituents, which can influence the compound's electronic properties and reactivity. The presence of the nitro group on the phenyl ring introduces electron-withdrawing effects, which can enhance the compound's stability and reactivity in certain reactions.

Recent studies have highlighted the importance of such conjugated systems in enhancing the electronic properties of organic compounds. For instance, researchers have explored the use of similar compounds in organic electronics due to their ability to facilitate charge transport. The nitrile group in this compound also plays a crucial role in determining its solubility and compatibility with various solvents, making it suitable for applications in polymer chemistry and drug delivery systems.

Synthesis and Characterization

The synthesis of (2E)-4,4-Dimethyl-2-[(3-nitrophenyl)methylidene]-3-oxopentanenitrile typically involves multi-step organic reactions, including aldol condensation and subsequent oxidation steps. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact.

Characterization techniques such as NMR spectroscopy, IR spectroscopy, and X-ray crystallography have been employed to confirm the compound's structure and purity. These studies have provided valuable insights into its stereochemistry and molecular packing, which are critical for understanding its physical properties.

Applications in Industry and Research

The compound has found applications in various industries due to its unique chemical properties. In the pharmaceutical industry, it has been explored as a potential lead compound for drug development due to its ability to interact with biological targets through specific molecular interactions.

In materials science, researchers have investigated its use as a precursor for advanced materials such as conductive polymers and nanomaterials. Its conjugated system makes it an attractive candidate for applications in organic light-emitting diodes (OLEDs) and photovoltaic devices.

Recent studies have also highlighted its potential as a building block for supramolecular chemistry. The ability to form hydrogen bonds and π–π interactions with other molecules makes it a promising candidate for self-assembling systems.

Environmental Considerations

As with any chemical compound, understanding its environmental impact is crucial for sustainable development. Studies on the biodegradation and toxicity of (2E)-4,4-Dimethyl-2-[(3-nitrophenyl)methylidene]-3-oxopentanenitrile are ongoing to ensure that its use does not pose risks to ecosystems or human health.

Efforts are being made to develop greener synthesis methods that minimize waste generation and energy consumption. These efforts align with global initiatives to promote sustainable chemistry practices.

Future Directions

The future of (2E)-4,4-Dimethyl-2-[(3-nitrophenyl)methylidene]-3-oxopentanenitrile lies in exploring new applications across diverse fields. Researchers are actively investigating its potential in biotechnology, where it could serve as a scaffold for enzyme inhibitors or biosensors.

In conclusion, (2E)-4,4-Dimethyl-2-[(3-nitrophenyl)methylidene]-3-oxopentanenitrile is a versatile compound with significant potential across multiple disciplines. Its unique chemical properties make it an invaluable tool for scientists seeking innovative solutions to complex problems.